Cas no 440334-27-0 (N-(prop-2-en-1-yl)-4-{[(2-sulfanylidene-1,2-dihydroquinazolin-4-yl)amino]methyl}benzamide)

• Product Name: N-(prop-2-en-1-yl)-4-{[(2-sulfanylidene-1,2-dihydroquinazolin-4-yl)amino]methyl}benzamide
• CAS No: 440334-27-0
• MF: C₁₉H₁₈N₄OS
• MW: 350.437422275543
• CID: 5340825
• Update Time: 2025-11-05

N-(prop-2-en-1-yl)-4-{[(2-sulfanylidene-1,2-dihydroquinazolin-4-yl)amino]methyl}benzamide Chemical and Physical Properties

Names and Identifiers

• N-(prop-2-en-1-yl)-4-{[(2-sulfanylidene-1,2-dihydroquinazolin-4-yl)amino]methyl}benzamide
• N-prop-2-enyl-4-[[(2-sulfanylidene-4aH-quinazolin-4-ylidene)amino]methyl]benzamide

• Inchi： 1S/C19H18N4OS/c1-2-11-20-18(24)14-9-7-13(8-10-14)12-21-17-15-5-3-4-6-16(15)22-19(25)23-17/h2-10,15H,1,11-12H2,(H,20,24)(H,21,23,25)
• InChI Key： WUGGNLDXAXYYAH-UHFFFAOYSA-N
• SMILES： S=C1N=C2C=CC=CC2/C(=N/CC2C=CC(C(NCC=C)=O)=CC=2)/N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 669
• XLogP3: 2.8
• Topological Polar Surface Area: 97.9

Additional information on N-(prop-2-en-1-yl)-4-{[(2-sulfanylidene-1,2-dihydroquinazolin-4-yl)amino]methyl}benzamide

N-(prop-2-en-1-yl)-4-{[(2-sulfanylidene-1,2-dihydroquinazolin-4-yl)amino]methyl}benzamide: A Comprehensive Overview

N-(prop-2-en-1-yl)-4-{[(2-sulfanylidene-1,2-dihydroquinazolin-4-yl)amino]methyl}benzamide (CAS No. 440334-27-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of quinazoline derivatives, which are known for their diverse biological activities, including anticancer, antibacterial, and antiviral properties. The unique structural features of this compound make it a promising candidate for further investigation and potential therapeutic applications.

The molecular structure of N-(prop-2-en-1-yl)-4-{[(2-sulfanylidene-1,2-dihydroquinazolin-4-yl)amino]methyl}benzamide consists of a benzamide moiety linked to a quinazoline ring through an amino group. The presence of the propenyl substituent and the sulfanylidene group adds to its complexity and contributes to its biological activity. The quinazoline ring system is particularly noteworthy due to its ability to interact with various biological targets, such as enzymes and receptors, making it a valuable scaffold in drug design.

Recent studies have highlighted the potential of quinazoline derivatives in cancer therapy. For instance, a study published in the Journal of Medicinal Chemistry in 2023 reported that certain quinazoline-based compounds exhibited potent antiproliferative activity against various cancer cell lines. The researchers found that these compounds could effectively inhibit the growth of breast, lung, and colon cancer cells by targeting key signaling pathways involved in cell proliferation and survival.

In another study published in the European Journal of Medicinal Chemistry, researchers investigated the antimicrobial properties of quinazoline derivatives. They discovered that compounds with similar structural features to N-(prop-2-en-1-yl)-4-{[(2-sulfanylidene-1,2-dihydroquinazolin-4-yl)amino]methyl}benzamide showed significant activity against both Gram-positive and Gram-negative bacteria. This finding suggests that these compounds could be developed into novel antibiotics to combat multidrug-resistant bacterial infections.

The synthesis of N-(prop-2-en-1-yl)-4-{[(2-sulfanylidene-1,2-dihydroquinazolin-4-yl)amino]methyl}benzamide involves a multi-step process that typically includes the formation of the quinazoline ring, followed by functionalization with the benzamide and propenyl groups. Various synthetic routes have been reported in the literature, each with its own advantages and limitations. For example, one common approach involves the condensation of an appropriate amine with a substituted benzaldehyde to form the intermediate imine, which is then cyclized to form the quinazoline ring.

The pharmacokinetic properties of N-(prop-2-en-1-yl)-4-{[(2-sulfanylidene-1,2-dihydroquinazolin-4-yl)amino]methyl}benzamide are also an important consideration for its potential therapeutic applications. Studies have shown that this compound exhibits good solubility and stability under physiological conditions, which are crucial for effective drug delivery. Additionally, preliminary toxicity assessments have indicated that it has a favorable safety profile, making it suitable for further preclinical and clinical evaluation.

In conclusion, N-(prop-2-en-1-yl)-4-{[(2-sulfanylidene-1,2-dihydroquinazolin-4-yl)amino]methyl}benzamide (CAS No. 440334-27-0) is a promising compound with potential applications in cancer therapy and antimicrobial treatment. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its biological activities and mechanisms of action, this compound holds significant promise for advancing therapeutic options in various medical fields.